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Compound of Interest

1-(7-bromo-9,9-difluoro-9H-
Compound Name:
fluoren-2-yl)-2-chloroethanone

CAS No.: 1378387-81-5

Cat. No.: B1526085

Get Quote

Introduction: The Unique Reactivity of a-Chloro
Ketones

a-Chloro ketones are a versatile class of organic compounds characterized by a ketone
functional group with a chlorine atom on the adjacent (alpha) carbon. This arrangement of a
carbonyl group and a halogen creates a molecule with two electrophilic centers: the carbonyl
carbon and the a-carbon. This dual reactivity makes a-chloro ketones valuable synthetic
intermediates in a wide range of chemical transformations, enabling the construction of
complex molecular architectures, including carbocyclic and heterocyclic systems often found in
pharmaceuticals and natural products.

This guide provides an in-depth exploration of the experimental setup for key reactions
involving a-chloro ketones. It is designed for researchers, scientists, and drug development
professionals, offering not just procedural steps but also the underlying chemical principles and
practical insights to ensure successful and safe experimentation.
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Core Concept: The Dichotomy of Reactivity

The reactivity of an a-chloro ketone is fundamentally governed by the interplay between its two
electrophilic sites. The choice of reagents and reaction conditions dictates which pathway is
favored, leading to a diverse array of products. Understanding this dichotomy is crucial for

designing and troubleshooting experiments.
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a-Chloro Ketones]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1526085/docs#application-notes-and-protocols-for-
reactions-involving-chloro-ketones]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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